Cas no 405554-62-3 (5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime)

• Product Name: 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime
• CAS No: 405554-62-3
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• CID: 843486
• Update Time: 2026-04-29

5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime
• 1H-Inden-1-one, 5-broMo-2,3-dihydro-, O-MethyloxiMe
• 5-bromo-N-methoxy-indan-1-imine

Computed Properties

• Exact Mass: 238.995
• Monoisotopic Mass: 238.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.6A^2

Additional information on 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime

5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime (CAS No. 405554-62-3)

5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime, with the CAS registry number 405554-62-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of oximes, which are derivatives of carbonyl compounds, and it has been studied for its potential applications in drug discovery and as an intermediate in organic synthesis.

The structure of 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime consists of a dihydroindenone skeleton with a bromine substituent at the 5-position and an O-methyl oxime group attached to the carbonyl carbon. This unique structure makes it a valuable compound for exploring various chemical transformations and biological activities. Recent studies have highlighted its role in the development of novel therapeutic agents targeting specific molecular pathways.

One of the key areas of research involving this compound is its application in medicinal chemistry. The presence of the bromine atom introduces a degree of electronic variation, which can be exploited to modulate the compound's reactivity and bioavailability. Additionally, the oxime group provides opportunities for further functionalization, enabling researchers to design derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime can be prepared through a variety of methods, including nucleophilic addition reactions and hydroxylation processes. The choice of synthetic route depends on the starting materials and desired yields. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making it easier to produce this compound on a larger scale.

The physical properties of this compound are also worth noting. It has a melting point that falls within a range suitable for various analytical techniques, such as X-ray crystallography and NMR spectroscopy. These techniques have been instrumental in determining its three-dimensional structure and confirming its identity. The solubility profile of 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime in different solvents has also been studied extensively, which is crucial for its use in biological assays.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its potential impact on ecosystems. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes degradation into less complex molecules. This information is valuable for ensuring that its use in industrial or pharmaceutical settings does not pose significant risks to the environment.

In conclusion, 5-Bromo-2,3-dihydro-1H-inden-1-one O-methyl oxime (CAS No. 405554-62-3) is a versatile compound with promising applications in organic synthesis and drug discovery. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop novel chemical entities with therapeutic potential. As research continues to uncover new insights into its properties and applications, this compound is likely to play an increasingly important role in the field of chemistry.